The ligands role in normal atom transfer radical polymerization (ATRP) is not only for controlling the system but also regulate the rate of polymerization depending the solubility in the reaction media. Solubility of the catalyst/ligand complexes in organic media is of particular importance to attain homogeneous polymerization conditions. The linear multi-dentate amine ligands with a long aliphatic chain on the nitrogen atoms provide solubility of its metal complexes in organic solvents. However, the increasing length of the alkyl substituents induces steric effects and can alter the redox potential of the metal center. Herein, to understand the effect of alkyl length, we report the synthesis of tri-, tetra-dentate linear amine ligands, diethylenetriamine, triethylenetetramine having n-alkyl halides containing odd carbon chain lengths (C3H7-, C5H9-), respectively. Well-defined polymers were obtained in ATRP of S and MMA using synthesized ligands. Apparently, increasing the alkyl chain length was sufficient to provide homogeneous ATRP medium, which was not achieved with methyl-substituted ligands (e.g., pentamethyldiethylenetriamine, PMDETA and hexamethyltriethylenetetramine, HMTETA). In combining ATRP results for odd (synthesized) and even carbon number alkylated ligands (literature), linear decreasing trend was observed on apparent rate constant (kpapp) by the increasing the alkyl chain length.

In this study, underutilized Himalayan natural fiber Grewia Optiva fiber of different lengths was used as reinforcement material. The Taguchi method was applied for the optimization of fiber length, fiber weight percentage, and fiber orientation for epoxy-based Grewia Optiva fiber reinforced composite. The influences of fiber weight percentage at four levels (10–35 wt%), fiber length at four levels (3–45 mm), and fiber orientation at two levels (unidirectional and random to the loading axis) on the mode I fracture toughness was investigated using L16 orthogonal arrays. It was found that the optimum conditions are 30 wt% of fiber, 45 mm fiber length, and fiber orientated normal to the loading axis. The mode-I fracture toughness at optimum condition was found as 2.122 ± 0.094 MPa m $$ \sqrt{m} $$ . The tensile, flexural, and impact strength corresponding to optimum fiber, and composite processing conditions are 336.32%, 136.93%, and 308.28% higher as compared to pure epoxy. Scanning electron micrographs of the fractured surfaces indicate good bonding of fiber and matrix and show the major fracture mechanisms such as fiber pull-out and fiber-matrix debonding. The fiber breaking and matrix cracking are found as a minimum.

Starch is an essential biopolymer in biofuel production and a sizing agent in the paper and textile industries. However, native starch is unsuitable for most applications due to brittleness, inferior mechanical and thermal properties, and poor processability. In this regard, a series of modified starch-based biopolymer composites were prepared by extrusion to produce composites with enhanced properties for enlarged applications. Unlike other studies, the developed thermoplastic starch (TPS) in this work was produced by gelatinizing starch with glycerol and poly(butylene succinate) (PBS) to induce both plasticization and compatibilization. The resultant TPS was blended with diverse organoclays and polylactide (PLA) via a twin-screw extruder to obtain TPS/PLA/organoclay composites. The ensuing composites were studied for thermal and morphology properties using thermogravimetric analysis (TGA), differential scanning calorimetry (DSC), scanning electron microscopy (SEM), and transmission electron microscopy (TEM). Results showed that the organoclay loading highly influenced the mechanical and thermal properties of the TPS/PLA composites by enhancing the thermal stability and stiffness of the blends. More importantly, incorporating a small amount of organoclay into PLA enhanced its compatibility with TPS, as depicted in morphological studies. The enhanced crystallization and compatibilization of the blends resulted in enhanced mechanical properties of eco-friendly composite materials for sustainable packaging applications.

With the continuous depletion of global rhenium resources, the separation and purification of rhenium (Re) from secondary resources became very important. Herein, an imprinted composite membrane with “flexible chain” thermo-responsive imprinted separation layer structure (Re-TIICM) was prepared to achieve selective separation and recovery of Re from secondary resources with complex composition. Re-TIICM's thermo-responsive imprinted separation layer occurred sol/gel phase transition by adjusting the temperature, which effectively mitigated the trade-off between selectivity and desorption. The structure and performance of Re-TIICM under optimum process conditions were tested and evaluated. The results showed that Re-TIICM exhibited a maximum adsorption capacity of 0.1036 mmol/g at 35°C, a separation degree of 4.37 (MnO4− as disturbing ions), and remained good adsorption capacity and selectivity after 9 adsorption/desorption cycles. When Re-TIICM was applied in secondary resources, the purity of Re increased from 35.412% to 70.208% after one adsorption/desorption cycle, showing a great potential for industrial applications.

Polyhydroxybutyrate (P3HB) is a biocompatible polymer. However, its hydrophobic surface can disrupt cell adhesion, which is essential in implanted biomaterials. Atmospheric plasma treatment is an environmentally friendly method that improves surface properties. This study analyzed P3HB coatings obtained on stainless steel by various mechanical interlocking and their plasma process. The surface free energy and the degree of crystallinity of coatings increased with the plasma treatment. Atomic force microscopy analysis showed that roughness improved, and adhesion energy increased by a factor of three after plasma treatment by inserting polar groups analyzed with Raman spectroscopy. Based on this, a mechanism of chemical functionalization by plasma on the surface is proposed. The results depend on the initial properties given by the mechanical interlocking at the metal-polymer interface.

A composite graphene oxide (GO) modifier was prepared by co-deposition of polydopamine (PDA) and hexadecyltrimethoxysilane (HDTMS) with hydrophobic function to enhance the interfacial interaction between GO and asphalt. Dopamine as a medium enhances the adhesion of the hydrophobic functional material HDTMS on the surface of GO. And the long alkyl chains of HDTMS molecules greatly reduce the surface free energy and ensure the dispersion stability of composite GO modifier in styrene–butadiene–styrene (SBS) modified asphalt. The physical properties of modified asphalt show that the ductility, high-temperature stability, and viscosity of asphalt can be improved by the addition of PDA/HDTMS composite GO modifiers (DH-GO). Among them, 0.04% DH-GO composite SBS modified asphalt binder (DH-GO/SBSMB) has the best mechanical properties. Compared with 0.05% GO composite SBS modified asphalt binder (GO/SBSMB), the softening point of 0.04% DH-GO/SBSMB increased by 8.3%, the penetration degree decreased by 9.7%, and the elongation increased by 18.2%. Dynamic shear rheometer (DSR), multiple stress creep recovery (MSCR) and rotational viscosity (RV) tests show that 0.04% DH-GO/SBSMB has higher high-temperature stability, plasticity, and viscosity than 0.05%GO/SBSMB, which meets the requirements of asphalt construction specifications.

The self-curable epoxidized polymeric fraction of the natural gum “Chios mastic” (Pistacia lentiscus L.) gum is used as a matrix to produce sustainable particulate composite adhesives and further to manufacture lap joints. Olive pit powder and cotton flocks are used as reinforcements, each for a range of contents. Mixed-modulus-joint and Nanotube-coated-adherend special manufacturing techniques are also applied to further improve shear properties, reduce shear stress concentrations, or increase the adhesive and the adherend cohesion. 2% (w/w) Aluminum and 2% (w/w) olive pit reinforcements achieve an increase in shear strength of 14.19% and 12.26%, respectively, while cotton flocks- initially of lower performance as well as pieces of cotton fabric, are used to make joints according to the Nanotube-coated-adherend technique achieving an increase in shear strength of 102.1% and 84.91%, respectively. The obtained experimental results demonstrate the potential of the epoxidized polymer fraction of Chios natural mastic to produce useful sustainable particulate epoxy composite adhesives and double-sided adhesive tapes.

This paper reports the synthesis of macroporous polyvinylpyrrolidone (PVP) hydrogels modified with in-situ generated magnetic nanoparticles (NPs). The hydrogels were formed by an optimized thermally induced crosslinking route, initiated by the presence of ammonium persulfate, whereas the macroporosity was created through a cryogenic technique. Crosslinking stabilizes the three dimensional (3D) gel structure, allowing the replacement of expensive and time-consuming lyophilization steps in favor of simpler drying procedures at atmospheric pressure. The in-situ formation of iron oxide NPs (IONPs) was achieved through oxide precursors impregnation followed by precipitation of the IONPs in the highly swellable hydrogels. This reaction was performed by addressing two strategies, namely, before or after cryogenic processing, to evaluate its effect on the final swelling and adsorption properties of the gel matrices. It is demonstrated that the inclusion of the magnetic NPs before cryo-structuring allows the stabilization of the gel against collapse, favoring the conservation of a highly swellable environment. The synergy between the adsorption capacity of the IONPs and the high swelling of the macroporous structure allows obtaining materials with potential in adsorption processes. Preliminary analyses showed that macroporous samples obtained with 32 wt% IONPs led to methylene blue (MB) adsorption capacities as high as 400 mg dye/g ferrogel, for dye concentrations as low as 10 mg/L. These results show that the use of an adequate strategy for the processing of macroporous ferrogels can be of high importance in the design of new adsorbents and superabsorbent hydrogels.

Hydrogels are characterized by high water content and are typically used in water environments. However, when used in air environments, hydrogels face limitations due to instability caused by water loss. This study reports the development of PAM/glycerol hydrogels with improved stability. By using water–glycerol bi-solvents to lock in water internally, a closed environment was established to reduce water exchange with the outside world. The hydrogel was made by forming a single PAM crosslinking network using UV crosslinked acrylamide (AM) monomer. The weight of the hydrogel varied by no more than 2% within 6 days, and the visible light transmittance was higher than 90%. In addition, the hydrogel had adjustable refractive index and mechanical properties. The hydrogels with stable performance could be used to fabricate optical lens with practical function in air environment. Meanwhile, the gels also have certain advantages in making a fluid-driven hydrogel actuator with stable performance.

Graphene nanoplatelets (GNP) were used as a filler for the preparation of antistatic and antimicrobial packaging based on biodegradable blends of poly(acid lactic)/poly(3-hydroxybutyrate-co-3-hydroxyvalerate) (PLA/PHBV) for the electronic components industry. These packages must have low electrical resistivity and mechanical resistance. The use of biodegradable polymers helps to reduce waste and the addition of GNP can also contribute to antimicrobial activity. In this work, the effect of the addition of GNP on the thermal, mechanical, electrical, electromagnetic properties, and antimicrobial activity of the PLA/PHVB blend was evaluated. PLA/PHBV (80/20) blends with the addition of 1, 3, and 5 wt% of GNP were prepared by melt mixing using extrusion and injection-mold processes. The samples were characterized by mechanical tests (tensile test, and Shore D hardness), thermal (differential scanning calorimetry and thermogravimetric analysis), impedance spectroscopy, electromagnetic interference shielding efficiency (EMI SE), antimicrobial activity, and field emission gun scanning electron microscopy. In general, the addition of GNP contributes to the increase in elastic modulus and Shore D hardness. The percolation threshold was obtained with the addition of 3 or 5 wt% of GNP in the PLA/PHBV blend with a reduction of 3 orders of magnitude in the electrical resistivity, which can be applied to antistatic packaging. All the nanocomposites exhibited antimicrobial activity, and the addition of 5 wt% GNP inhibited 86% of the growth of Escherichia coli. The PLA/PHBV blend-based GNP nanocomposite with the addition of 5 wt% of GNP presents the best balance of mechanical properties, with low electrical resistivity, greater total shielding effectiveness of EMI SE, and antimicrobial activity.